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Compound of Interest

Compound Name: VR23-d8

Cat. No.: B15616112 Get Quote

This document provides comprehensive, step-by-step guidance on the proper disposal

procedures for the chemical compound VR23. Adherence to these protocols is critical to ensure

the safety of laboratory personnel and to minimize environmental impact. This information is

intended for researchers, scientists, and drug development professionals who handle this

substance.

Immediate Safety and Hazard Information
VR23 is a potent inhibitor of the proteasome, primarily targeting the β2 subunit of the 20S

proteasome. It is classified as acutely toxic if swallowed.

Hazard Classification:

GHS Pictogram: GHS07 (Warning)

Hazard Statement: H302 - Harmful if swallowed

Signal Word: Warning

Personal Protective Equipment (PPE): Before handling VR23, ensure the following PPE is

worn:

Protective gloves

Laboratory coat

Safety glasses with side shields or goggles
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VR23 Properties and Handling
A summary of the key chemical and physical properties of VR23 is provided in the table below.

Property Value

Chemical Formula C₁₉H₁₆ClN₅O₆S

Molecular Weight 477.88 g/mol

Appearance White to beige powder

Solubility DMSO: 20 mg/mL

Storage Temperature 2-8°C

Handling Precautions:

Avoid breathing dust.

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke when using this product.[1]

Use only in a well-ventilated area or under a chemical fume hood.[1]

Step-by-Step Disposal Protocol
The disposal of VR23 must be managed as hazardous chemical waste.[2] Follow these steps

to ensure safe and compliant disposal:

Waste Identification and Segregation:

All solid waste contaminated with VR23 (e.g., unused powder, contaminated gloves, weigh

boats, pipette tips) must be collected in a designated, leak-proof, and clearly labeled

hazardous waste container.

Solutions containing VR23 should be collected in a separate, compatible, and labeled

liquid waste container. Do not mix with other incompatible waste streams.
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Container Labeling:

The hazardous waste container must be labeled with the words "Hazardous Waste," the

full chemical name "VR23," and a clear description of the contents (e.g., "Solid waste with

VR23" or "Aqueous solution of VR23").

Include the approximate amount or concentration of VR23 in the container.

Storage of Waste:

Store the sealed waste container in a designated, secure, and well-ventilated waste

accumulation area.

Ensure the storage area is away from incompatible materials.

Waste Disposal Request:

Contact your institution's Environmental Health and Safety (EHS) department or the

designated waste management provider to arrange for the pickup and disposal of the

hazardous waste.

Provide the EHS department with all necessary information about the waste stream.

Documentation:

Maintain a log of all VR23 waste generated, including the date, quantity, and disposal

request details.

Disposal "Don'ts":

DO NOT dispose of VR23 down the drain.[1]

DO NOT dispose of VR23 in regular trash.

DO NOT attempt to neutralize VR23 unless you have a validated and approved protocol from

your EHS department.

Experimental Workflow for Waste Handling
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The following diagram illustrates the general workflow for handling and disposing of VR23

waste in a laboratory setting.
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Caption: Workflow for the safe handling and disposal of VR23 waste.

Spill and Emergency Procedures
In the event of a spill, follow these procedures immediately:
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Evacuate: Alert personnel in the immediate area and evacuate if necessary.

Ventilate: Increase ventilation in the area of the spill.

Contain: For a solid spill, carefully cover with a damp paper towel to avoid raising dust. For a

liquid spill, contain it with an appropriate absorbent material.

Clean: Wearing appropriate PPE, carefully clean the spill area. Collect all contaminated

materials in a labeled hazardous waste container.

Decontaminate: Decontaminate the spill area with an appropriate cleaning solution.

Report: Report the spill to your laboratory supervisor and EHS department.

This guidance is based on the available safety information for VR23. Always consult your

institution's specific chemical hygiene plan and waste disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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